methyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate
Overview
Description
Methyl 1-[4-(4-methylphenoxy)butanoyl]-4-piperidinecarboxylate is a chemical compound with a molecular formula of C22H31NO4. It is commonly known as MMB-2201 and belongs to the class of synthetic cannabinoids. MMB-2201 is a potent agonist of the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis. The compound is widely used in scientific research to study the effects of cannabinoids on the human body.
Mechanism of Action
MMB-2201 acts as a potent agonist of the CB1 and CB2 receptors, which are responsible for the psychoactive effects of cannabis. The compound binds to these receptors and activates them, leading to a range of physiological and psychological effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MMB-2201 are similar to those of other synthetic cannabinoids. The compound has been shown to produce a range of effects, including analgesia, sedation, euphoria, and hallucinations. It also affects heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
The advantages of using MMB-2201 in lab experiments include its potency and selectivity for the CB1 and CB2 receptors. The compound is also relatively easy to synthesize and has a long shelf life. However, the limitations of using MMB-2201 include its potential toxicity and the lack of research on its long-term effects.
Future Directions
There are several future directions for research on MMB-2201. One area of research is the development of new synthetic cannabinoids that are more selective and less toxic than MMB-2201. Another area of research is the investigation of the long-term effects of synthetic cannabinoids on the human body. Finally, researchers are also exploring the potential therapeutic applications of synthetic cannabinoids, including their use in the treatment of pain, anxiety, and other medical conditions.
Conclusion:
In conclusion, MMB-2201 is a potent agonist of the CB1 and CB2 receptors and is widely used in scientific research to study the effects of synthetic cannabinoids on the human body. The compound has a range of biochemical and physiological effects and is relatively easy to synthesize. However, there are also limitations to its use, including its potential toxicity and the lack of research on its long-term effects. Future research on MMB-2201 will focus on developing new synthetic cannabinoids, investigating the long-term effects of synthetic cannabinoids, and exploring their potential therapeutic applications.
Scientific Research Applications
MMB-2201 is widely used in scientific research to study the effects of synthetic cannabinoids on the human body. The compound is used to investigate the pharmacological and toxicological effects of synthetic cannabinoids, as well as their potential therapeutic applications.
properties
IUPAC Name |
methyl 1-[4-(4-methylphenoxy)butanoyl]piperidine-4-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25NO4/c1-14-5-7-16(8-6-14)23-13-3-4-17(20)19-11-9-15(10-12-19)18(21)22-2/h5-8,15H,3-4,9-13H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JVFCUSNTZABKMJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCCCC(=O)N2CCC(CC2)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 1-[4-(4-methylphenoxy)butanoyl]piperidine-4-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.